Cas no 81560-03-4 (5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one)

5-Bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one is a brominated pyrimidinone derivative featuring a methylsulfanyl substituent at the 2-position. This heterocyclic compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity, particularly as a building block for the synthesis of more complex pyrimidine-based structures. The bromine atom at the 5-position offers a site for further functionalization via cross-coupling reactions, while the methylsulfanyl group enhances electrophilic properties, facilitating nucleophilic substitutions. Its stable dihydropyrimidinone core makes it suitable for applications in drug discovery and agrochemical research. The compound’s well-defined structure and synthetic utility make it a valuable intermediate for developing biologically active molecules.
5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one structure
81560-03-4 structure
Product Name:5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
CAS No:81560-03-4
MF:C5H5BrN2OS
MW:221.074998617172
MDL:MFCD00223721
CID:732651
PubChem ID:240565
Update Time:2025-08-02

5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(methylsulfanyl)-4(1H)-pyrimidinone
    • 5-Bromo-2-(methylthio)pyrimidin-4(3H)-one
    • 2-Methylsulfanyl-5-bromopyrimidin-4- one
    • 4(3H)-Pyrimidinone, 5-bromo-2-(methylthio)-
    • 5-bromo-2-(methylthio)-4(3H)-Pyrimidinone
    • 5-bromo-2-methylsulfanyl-1H-pyrimidin-6-one
    • 5-bromo-2-methylsulfanyl-3H-pyrimidin-4-one
    • 5-Bromo-2-methylsulfanylpyrimidin-4-ol
    • 2-Methylthio-5-brom-4-pyrimidinon
    • 2-methylthio-5-bromopyrimidin-4-one
    • 5-Brom-2-methylmercapto-3H-pyrimidin-4-on
    • 5-Bromo-2-(methylthio)pyrimidin-4(1H)-one
    • 5-bromo-2-methylthiouracil
    • 5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
    • 2-Methylsulfanyl-5-bromopyrimidin-4-one
    • 4(3H)-Pyrimidinone,5-bromo-2-(methylthio)-
    • 5-bromo-2-(methylsulfanyl)pyrimidin-4-ol
    • NSC46962
    • 5-bromo-2-(methylthio)pyrimidin-4-ol
    • 5-Bromo-2-
    • 4(1H)-Pyrimidinone, 5-bromo-2-(methylthio)- (9CI)
    • 4-Pyrimidinol, 5-bromo-2-(methylthio)- (6CI)
    • 5-Bromo-2-(methylthio)-4(3H)-pyrimidinone (ACI)
    • NSC 46962
    • G81259
    • DB-075773
    • 5-Brom-2-methyl-thio-uracil
    • EN300-259902
    • CS-W022302
    • 5-BROMO-2-(METHYLSULFANYL)-3H-PYRIMIDIN-4-ONE
    • J-516979
    • AKOS022688800
    • PB18514
    • GS-5848
    • 5-Bromo-2-(methylsulfanyl)pyrimidin-4(3H)-one
    • YSSJ00334
    • AKOS016001023
    • MFCD00223721
    • AE-534/30057046
    • AKOS015852604
    • 5-bromo-2-(methylthio)-4-pyrimidinol
    • SY025352
    • DTXSID00286660
    • 81560-03-4
    • BKWWYXOEVKZFDA-UHFFFAOYSA-N
    • SCHEMBL2072718
    • MFCD14585211
    • NSC-46962
    • MDL: MFCD00223721
    • Inchi: 1S/C5H5BrN2OS/c1-10-5-7-2-3(6)4(9)8-5/h2H,1H3,(H,7,8,9)
    • InChI Key: BKWWYXOEVKZFDA-UHFFFAOYSA-N
    • SMILES: O=C1C(Br)=CN=C(SC)N1

Computed Properties

  • Exact Mass: 219.93100
  • Monoisotopic Mass: 219.931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.88
  • Melting Point: 226-229°C
  • Boiling Point: 280.4°C at 760 mmHg
  • Flash Point: 123.4°C
  • Refractive Index: 1.697
  • PSA: 71.31000
  • LogP: 1.66660
  • Vapor Pressure: No data available

5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Security Information

5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Bromine
Reference
Alkylated 2- and 4-thiouracils. Syntheses and HPLC separations
Gacek, Michel; et al, Acta Chemica Scandinavica, 1982, 36(1), 15-18

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide
Reference
SNAr reactions of 2-methylthio-4-pyrimidinones in pivalic acid: access to functionalized pyrimidinones and pyrimidines
Maddess, Matthew L.; et al, Synthesis, 2012, 44(7), 1109-1118

Production Method 3

Reaction Conditions
Reference
Desulfitative Cross-Coupling of Protecting Group-Free 2-Thiouracil Derivatives with Organostannanes
Sun, Qi; et al, Journal of Organic Chemistry, 2010, 75(10), 3473-3476

5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Raw materials

5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Preparation Products

5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:81560-03-4)5-bromo-2-methylsulfanyl-3H-pyrimidin-4-one
Order Number:sfd20234
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Additional information on 5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one

Chemical Profile of 5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one (CAS No. 81560-03-4)

5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one, identified by its Chemical Abstracts Service (CAS) number 81560-03-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine class, a scaffold that is widely recognized for its biological activity and utility in drug development. The structural features of this compound, particularly the presence of a bromine substituent at the 5-position and a methylsulfanyl group at the 2-position, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The 5-bromo moiety introduces electrophilicity, making the compound a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active agents. Additionally, the methylsulfanyl group enhances the compound's solubility and reactivity, facilitating its incorporation into larger synthetic pathways. The 3,4-dihydropyrimidin-4-one core is particularly noteworthy, as dihydropyrimidinones have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with enhanced therapeutic efficacy. The 5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one has emerged as a promising candidate in this context. Studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The bromine atom serves as a handle for further functionalization, allowing chemists to explore diverse derivatives with tailored biological activities. For instance, researchers have utilized this compound to develop small-molecule inhibitors that selectively target specific kinases involved in tumor progression.

Moreover, the methylsulfanyl group in the molecule contributes to its interaction with biological targets by influencing electronic distribution and steric hindrance. This feature has been leveraged in designing molecules that exhibit improved binding affinity and selectivity. Recent publications highlight its role in generating compounds with potent antiviral properties. The dihydropyrimidinone core itself is known to stabilize certain pharmacophoric structures, enhancing metabolic stability and bioavailability—key factors in drug development.

The compound's versatility extends to its utility as a building block in fragment-based drug design. By leveraging its reactive sites, researchers can construct libraries of analogs for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds that exhibit desirable pharmacological profiles. For example, derivatives of 5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one have shown promise in inhibiting enzymes overexpressed in certain cancers. The ability to modify both the bromine and methylsulfanyl positions allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

Advances in computational chemistry have further enhanced the understanding of this compound's reactivity and potential applications. Molecular modeling studies indicate that the bromine atom can participate in various interactions with biological targets, including hydrogen bonding and π-stacking interactions. These insights have guided the design of more effective derivatives targeting specific disease pathways. Additionally, density functional theory (DFT) calculations have been employed to predict optimal reaction conditions for synthesizing complex derivatives with minimal side products.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one into their pipeline programs. Its role as an intermediate in synthesizing novel therapeutics underscores its importance in modern drug discovery. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in medicinal chemistry innovation.

Future directions may explore its use in developing treatments for neurodegenerative diseases, where pyrimidine-based compounds have shown promise due to their ability to cross the blood-brain barrier efficiently. The compound's structural motifs could also be adapted for antimicrobial applications against drug-resistant pathogens—a pressing global health concern. By integrating synthetic methodologies with cutting-edge biochemical assays, researchers aim to accelerate the translation of laboratory findings into clinical candidates.

In conclusion,5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one (CAS No. 81560-03-4) represents a versatile and innovative molecule with far-reaching implications in pharmaceutical research and drug development. Its unique structural features make it an invaluable tool for chemists seeking to design next-generation therapeutics targeting various diseases.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:81560-03-4)5-bromo-2-methylsulfanyl-3H-pyrimidin-4-one
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Purity:99.9%
Quantity:200kg
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